Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate

• Molecular Formula: C12H16O4S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: ethyl 3,3-dimethyl-2H-1-benzofuran-5-sulfonate
• InChI: InChI=1S/C12H16O4S/c1-4-16-17(13,14)9-5-6-11-10(7-9)12(2,3)8-15-11/h5-7H,4,8H2,1-3H3
• InChI Key: YEIIYOHLGJZIJE-UHFFFAOYSA-N
• Canonical SMILES: CCOS(=O)(=O)C1=CC2=C(C=C1)OCC2(C)C
• CAS No.: 141791-83-5

Description

Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate is a synthetic organic compound belonging to the benzofuran family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3,3-dimethyl-2,3-dihydro-1-benzofuran with ethyl sulfonate in the presence of a strong acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials .

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as microwave-assisted synthesis. This technique has been shown to enhance reaction rates and yields while reducing energy consumption and reaction times . Additionally, continuous flow reactors may be employed to produce large quantities of the compound with consistent quality.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the sulfonate group to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can replace the ethyl group with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as a solvent.

Reduction: Lithium aluminum hydride, tetrahydrofuran as a solvent.

Substitution: Amines, thiols, polar aprotic solvents like dimethyl sulfoxide.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted benzofuran derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex benzofuran derivatives with potential biological activities.

Biology: Investigated for its antimicrobial and antiviral properties, making it a candidate for drug development.

Medicine: Potential use as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the development of new materials with unique properties, such as enhanced thermal stability and conductivity.

Mechanism of Action

The mechanism of action of Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes . In cancer cells, the compound may inhibit key signaling pathways, leading to apoptosis and reduced cell proliferation .

Comparison with Similar Compounds

Similar Compounds

3,3-Dimethyl-1-indanol: Shares a similar core structure but lacks the sulfonate group, resulting in different chemical properties and applications.

Indole derivatives: Contain a similar heterocyclic structure and exhibit diverse biological activities, including antiviral and anticancer properties.

Thiazole derivatives: Another class of heterocyclic compounds with significant biological activities, such as antifungal and antibacterial properties.

Uniqueness

Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate is unique due to its specific combination of the benzofuran core and the sulfonate group. This structural feature imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications .